Cas no 953969-48-7 (N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide
• CAS No: 953969-48-7
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5821298
• PubChem ID: 16892439
• Update Time: 2025-10-20

N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-phenylmorpholin-4-yl)ethyl]thiophene-2-carboxamide
• SR-01000920015-1
• 953969-48-7
• VU0630042-1
• SR-01000920015
• N-(2-(2-phenylmorpholino)ethyl)thiophene-2-carboxamide
• F5022-0049
• AKOS024490823
• N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide

• Inchi： 1S/C17H20N2O2S/c20-17(16-7-4-12-22-16)18-8-9-19-10-11-21-15(13-19)14-5-2-1-3-6-14/h1-7,12,15H,8-11,13H2,(H,18,20)
• InChI Key： SNVDANOEENQYJV-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCOC(C3=CC=CC=C3)C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 316.12454906g/mol
• Monoisotopic Mass: 316.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Additional information on N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide

Recent Advances in the Study of N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide (CAS: 953969-48-7)

N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide (CAS: 953969-48-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its structural features, biological activities, and potential clinical implications.

The compound belongs to a class of morpholine derivatives, which are known for their diverse pharmacological activities. The presence of a thiophene carboxamide moiety in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Recent synthetic approaches have optimized the yield and purity of N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide, enabling more detailed pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide exhibits significant activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary in vitro and in vivo studies have demonstrated its anticancer properties, with notable effects on cell proliferation and apoptosis in various cancer cell lines. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for CNS-related conditions.

Mechanistic studies have explored the compound's interactions with specific molecular targets, including G-protein-coupled receptors (GPCRs) and ion channels. Molecular docking simulations have provided insights into the binding modes of N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide, revealing key interactions with amino acid residues in the active sites of target proteins. These findings are instrumental in guiding the design of more potent and selective analogs. Furthermore, toxicological assessments have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses in animal models.

In conclusion, N-2-(2-phenylmorpholin-4-yl)ethylthiophene-2-carboxamide (CAS: 953969-48-7) represents a promising lead compound for the development of novel therapeutics targeting CNS disorders and cancer. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. The compound's unique structural features and broad pharmacological activities make it a valuable subject of study in the field of medicinal chemistry. Future studies should aim to elucidate its precise mechanisms of action and explore its potential in combination therapies.